Cas no 80510-04-9 (Phosphine,1,1'-(1,2-phenylene)bis-)

Phosphine,1,1'-(1,2-phenylene)bis-, is a bidentate phosphine ligand featuring a phenylene backbone that bridges two phosphorus centers. This structure imparts rigidity and stability, making it valuable in coordination chemistry and catalysis. Its chelating ability enhances metal-ligand complex formation, improving selectivity and efficiency in cross-coupling reactions, hydrogenation, and other transition-metal-catalyzed processes. The aromatic spacer contributes to electronic tuning of the metal center, while the phosphine groups facilitate strong binding to late transition metals. This ligand is particularly useful in asymmetric synthesis due to its potential for chiral modification. Its robust framework ensures consistent performance under demanding reaction conditions.
Phosphine,1,1'-(1,2-phenylene)bis- structure
80510-04-9 structure
Product Name:Phosphine,1,1'-(1,2-phenylene)bis-
CAS No:80510-04-9
MF:C6H8P2
MW:142.075242996216
MDL:MFCD00142463
CID:721217
PubChem ID:4346365
Update Time:2025-11-02

Phosphine,1,1'-(1,2-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

    • Phosphine,1,1'-(1,2-phenylene)bis-
    • (2-phosphanylphenyl)phosphane
    • 1,2-diphosphinobenzene
    • 1,2-Phenylenediphosphane
    • 1,2-Bis(phosphino)benzene
    • 1,1′-(1,2-Phenylene)bis[phosphine] (ACI)
    • Phosphine, 1,2-phenylenebis- (9CI)
    • 1,2-Phenylenebis(phosphine)
    • 1,2-Phenylenediphosphine
    • o-Bis(phosphino)benzene
    • o-Diphosphinobenzene
    • o-Phenylenediphosphine
    • 1,2-Phenylenebisphosphine, 98%
    • CS-0106766
    • FT-0690833
    • 1,2-Phenylenebisphosphine
    • SCHEMBL1323897
    • AKOS030211049
    • MFCD00142463
    • (2-phosphanyl-phenyl)-phosphane
    • DTXSID00402181
    • 80510-04-9
    • SY077462
    • DKFDVEXWZZOMGS-UHFFFAOYSA-N
    • DB-009435
    • MDL: MFCD00142463
    • Inchi: 1S/C6H8P2/c7-5-3-1-2-4-6(5)8/h1-4H,7-8H2
    • InChI Key: DKFDVEXWZZOMGS-UHFFFAOYSA-N
    • SMILES: PC1C(P)=CC=CC=1

Computed Properties

  • Exact Mass: 142.01000
  • Monoisotopic Mass: 142.01
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 62.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.101 g/mL at 25 °C(lit.)
  • Boiling Point: 53-55°C 0,25mm
  • Flash Point: 102.1°C
  • PSA: 27.18000
  • LogP: 0.68740
  • Sensitiveness: air sensitive
  • Solubility: Not available

Phosphine,1,1'-(1,2-phenylene)bis- Security Information

Phosphine,1,1'-(1,2-phenylene)bis- Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Phosphine,1,1'-(1,2-phenylene)bis- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
15-0461-1g
1,2-Bis(phosphino)benzene
80510-04-9 98+%
1g
2037.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
15-0461-5g
1,2-Bis(phosphino)benzene
80510-04-9 98+%
5g
8151.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
15-0462-50g
1,2-Bis(phosphino)benzene
80510-04-9 98+%(10wt%inhexanes)
50g
8721.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
15-0462-10g
1,2-Bis(phosphino)benzene
80510-04-9 98+%(10wt%inhexanes)
10g
2607.0CNY 2021-07-12
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B923710-1g
1,2-Bis(phosphino)benzene
80510-04-9 98%
1g
¥1,686.60 2022-09-29
abcr
AB130274-10 g
1,2-Bis(phosphino)benzene, 98% (10 wt% in hexane); .
80510-04-9 98%
10 g
€230.00 2023-07-20
abcr
AB130274-50 g
1,2-Bis(phosphino)benzene, 98% (10 wt% in hexane); .
80510-04-9 98%
50 g
€788.00 2023-07-20
abcr
AB121554-1 g
1,2-Bis(phosphino)benzene, 98%; .
80510-04-9 98%
1g
€187.00 2023-06-24
abcr
AB121554-5 g
1,2-Bis(phosphino)benzene, 98%; .
80510-04-9 98%
5g
€730.00 2023-06-24
SHANG HAI XIAN DING Biotechnology Co., Ltd.
15-0461-1g
1,2-Bis(phosphino)benzene
80510-04-9 98+%
1g
2037CNY 2021-05-08

Phosphine,1,1'-(1,2-phenylene)bis- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride
Reference
Alkali metal phosphorus compounds and their reactivity. 81.2-Organoelement-1,3-benzodiphospholenes
Issleib, K.; et al, Zeitschrift fuer Anorganische und Allgemeine Chemie, 1984, 519, 75-86

Production Method 2

Reaction Conditions
1.1 Reagents: Chlorotrimethylsilane ,  Lithium aluminum hydride Solvents: Tetrahydrofuran ;  -78 °C; -78 °C → rt; 16 h, rt; rt → 0 °C
1.2 Solvents: Water ;  0 °C
1.3 Reagents: Sodium hydroxide Solvents: Water
Reference
A Benzodiphosphaborolediide
Pearce, Kyle G. ; et al, Chemistry - A European Journal, 2021, 27(66), 16342-16346

Production Method 3

Reaction Conditions
1.1 Solvents: Tetrahydrofuran
Reference
A facile synthesis of 1,2-bis(phosphino)benzene and related alkylated species
Kyba, Evan P.; et al, Organometallics, 1983, 2(12), 1877-9

Production Method 4

Reaction Conditions
1.1 Reagents: Zinc chloride Solvents: Diethyl ether ,  Tetrahydrofuran
1.2 Solvents: Tetrahydrofuran
2.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether ,  Tetrahydrofuran
Reference
A convenient synthesis of symmetrical and unsymmetrical 1,2-bis(phosphino)benzenes as ligands for transition metals
Kyba, Evan P.; et al, Organometallics, 1986, 5(6), 1189-94

Production Method 5

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride
Reference
A novel synthesis of 1,2-diphosphorylbenzenes
Kyba, Evan P.; et al, Tetrahedron Letters, 1981, 22(20), 1875-8

Production Method 6

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride
Reference
1,3-Benzodiphosphole and 1,2-bis[(dimethylamino)alkylidenephosphino]benzene
Issleib, K.; et al, Tetrahedron Letters, 1981, 22(45), 4475-8

Production Method 7

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride
Reference
Synthesis of o-phenylenebis(dibromophosphine) - reaction products of o-phenylenebis(dichlorophosphine)
Woerz, H. J.; et al, Zeitschrift fuer Naturforschung, 1984, (12), 1706-10

Production Method 8

Reaction Conditions
1.1 -
2.1 Solvents: Tetrahydrofuran
Reference
A facile synthesis of 1,2-bis(phosphino)benzene and related alkylated species
Kyba, Evan P.; et al, Organometallics, 1983, 2(12), 1877-9

Production Method 9

Reaction Conditions
1.1 -
2.1 Solvents: Tetrahydrofuran
Reference
A facile synthesis of 1,2-bis(phosphino)benzene and related alkylated species
Kyba, Evan P.; et al, Organometallics, 1983, 2(12), 1877-9

Production Method 10

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether ,  Tetrahydrofuran
Reference
A convenient synthesis of symmetrical and unsymmetrical 1,2-bis(phosphino)benzenes as ligands for transition metals
Kyba, Evan P.; et al, Organometallics, 1986, 5(6), 1189-94

Production Method 11

Reaction Conditions
1.1 Solvents: Dichloromethane
2.1 Reagents: Zinc chloride Solvents: Diethyl ether ,  Tetrahydrofuran
2.2 Solvents: Tetrahydrofuran
3.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether ,  Tetrahydrofuran
Reference
A convenient synthesis of symmetrical and unsymmetrical 1,2-bis(phosphino)benzenes as ligands for transition metals
Kyba, Evan P.; et al, Organometallics, 1986, 5(6), 1189-94

Phosphine,1,1'-(1,2-phenylene)bis- Raw materials

Phosphine,1,1'-(1,2-phenylene)bis- Preparation Products

Additional information on Phosphine,1,1'-(1,2-phenylene)bis-

Comprehensive Overview of Phosphine,1,1'-(1,2-phenylene)bis- (CAS No. 80510-04-9)

Phosphine,1,1'-(1,2-phenylene)bis-, with the CAS number 80510-04-9, is a specialized organophosphorus compound that has garnered significant attention in both academic and industrial research. This compound, often referred to as 1,2-phenylene bis(phosphine), is a key intermediate in the synthesis of advanced materials and catalysts. Its unique structure, featuring a phenylene backbone bridged by two phosphine groups, makes it a versatile building block for designing ligands in coordination chemistry and metal-organic frameworks (MOFs).

In recent years, the demand for sustainable and efficient catalysts has driven research into compounds like Phosphine,1,1'-(1,2-phenylene)bis-. Its ability to form stable complexes with transition metals, such as palladium and platinum, has made it a focal point in homogeneous catalysis. This is particularly relevant given the growing interest in green chemistry and renewable energy solutions, where efficient catalytic systems are essential for reducing waste and energy consumption.

One of the most frequently searched questions about CAS No. 80510-04-9 revolves around its applications in organic synthesis. Researchers and chemists often explore its role in cross-coupling reactions, such as the Suzuki-Miyaura and Heck reactions, which are pivotal in pharmaceutical and agrochemical manufacturing. The compound's electron-donating properties and steric effects enhance the reactivity and selectivity of these reactions, making it a valuable tool for synthetic chemists.

Another area of interest is the compound's potential in material science. With the rise of nanotechnology and smart materials, Phosphine,1,1'-(1,2-phenylene)bis- has been investigated for its ability to stabilize nanoparticles and facilitate the assembly of functionalized surfaces. This aligns with the broader trend of developing high-performance materials for electronics, sensors, and energy storage devices.

From a safety and handling perspective, it is important to note that Phosphine,1,1'-(1,2-phenylene)bis- should be handled with care, adhering to standard laboratory protocols. While it is not classified under restricted categories, proper personal protective equipment (PPE) and ventilation are recommended during its use. This aligns with the increasing emphasis on laboratory safety and risk management in chemical research.

In summary, Phosphine,1,1'-(1,2-phenylene)bis- (CAS No. 80510-04-9) is a multifaceted compound with broad applications in catalysis, organic synthesis, and material science. Its relevance to contemporary research themes, such as sustainability and advanced materials, ensures its continued importance in scientific and industrial advancements. As researchers uncover new uses for this compound, its role in shaping future technologies is likely to expand even further.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD